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Compound of Interest

Compound Name: (S)-1-N-Boc-2-Cyano-piperidine

Cat. No.: B1276793

For Researchers, Scientists, and Drug Development Professionals

(S)-1-N-Boc-2-cyanopiperidine, a chiral piperidine derivative, is a versatile building block in
modern organic synthesis. Its unique structural features, combining a Boc-protected amine and
a nitrile group on a stereodefined piperidine ring, make it a valuable intermediate in the
development of complex molecular architectures, particularly in the pharmaceutical industry.
This guide provides a comprehensive overview of its chemical properties, synthesis, and
applications.

Core Chemical Properties

(S)-1-N-Boc-2-cyanopiperidine is a white to off-white solid at room temperature. The Boc (tert-
butoxycarbonyl) protecting group offers stability under a range of reaction conditions, while the
cyano group provides a versatile handle for further chemical transformations.
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Property Value Reference
IUPAC Name (S)-tert-buty 2- N/A
cyanopiperidine-1-carboxylate

CAS Number 242459-44-5 [1]
Molecular Formula C11H18N202 [1]
Molecular Weight 210.27 g/mol [1]
Appearance White to off-white solid N/A

Melting Point 62-67 °C (for racemic mixture) [2]

Boiling Point (Predicted) 325.3+£35.0°C N/A

Density (Predicted)

1.07 g/cm3

[3]

Solubility

Soluble in methanol and

chloroform.

[3]4]

Spectroscopic Data

Detailed spectroscopic data for (S)-1-N-Boc-2-cyanopiperidine is not readily available in the

public domain. However, spectral information for the corresponding (R)-isomer and related

structures can provide valuable comparative insights. Researchers are advised to acquire and

interpret their own analytical data for confirmation.

Reactivity and Stability

The chemical behavior of (S)-1-N-Boc-2-cyanopiperidine is dictated by its functional groups:

the Boc-protected amine and the nitrile.

e Boc Group: The tert-butoxycarbonyl group is a robust protecting group, stable to most

nucleophilic and basic conditions. It is, however, readily cleaved under acidic conditions

(e.g., trifluoroacetic acid) to yield the free secondary amine.

o Cyano Group: The nitrile functionality is a versatile precursor for a variety of chemical

transformations. It can be hydrolyzed to a carboxylic acid or an amide, reduced to a primary

amine, or reacted with organometallic reagents to form ketones.
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 Stability: The racemic form, 1-Boc-2-cyanopiperidine, is reported to have a half-life of
approximately 10 hours in water, suggesting moderate stability to hydrolysis.[5] The
compound should be stored in a dry environment at 2-8°C.[3]

Experimental Protocols
General Synthesis of 1-N-Boc-2-cyanopiperidine
(Racemic)

A common method for the synthesis of the racemic compound involves the dehydration of the
corresponding primary amide, 1-N-Boc-piperidine-2-carboxamide.
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Caption: Inhibition of POP by derivatives of (S)-1-N-Boc-2-cyanopiperidine.
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The inhibition of POP can lead to the induction of autophagy, a cellular process responsible for
clearing aggregated proteins, which is often impaired in neurodegenerative conditions. [2]This
suggests that POP inhibitors derived from (S)-1-N-Boc-2-cyanopiperidine may offer therapeutic
benefits by not only modulating neuropeptide levels but also by enhancing cellular clearance
mechanisms.

Other Applications

The chiral nature of (S)-1-N-Boc-2-cyanopiperidine also makes it a valuable component in the
synthesis of:

» Bioactive peptides and alkaloids: The piperidine scaffold is a common motif in many natural
products with diverse pharmacological activities.

» Asymmetric Catalysis: It can be used as a chiral ligand or a substrate in enantioselective
reactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. (S)-1-N-BOC-2-CYANO-PIPERIDINE CAS#: 242459-44-5 [m.chemicalbook.com]

2. Inhibition of prolyl oligopeptidase: A promising pathway to prevent the progression of age-
related macular degeneration - PubMed [pubmed.nchi.nlm.nih.gov]

e 3. N-Boc-3-Cyanopiperidine price,buy N-Boc-3-Cyanopiperidine - chemicalbook
[chemicalbook.com]

e 4. 1-Boc-4-cyanopiperidine CAS#: 91419-52-2 [m.chemicalbook.com]
e 5. 1-Boc-2-cyanopiperidine | 153749-89-4 [chemicalbook.com]

« To cite this document: BenchChem. [An In-depth Technical Guide to (S)-1-N-Boc-2-
Cyanopiperidine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1276793#s-1-n-boc-2-cyano-piperidine-chemical-
properties]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://pubmed.ncbi.nlm.nih.gov/34891119/
https://www.benchchem.com/product/b1276793?utm_src=pdf-custom-synthesis
https://m.chemicalbook.com/ProductChemicalPropertiesCB2424079_EN.htm
https://pubmed.ncbi.nlm.nih.gov/34891119/
https://pubmed.ncbi.nlm.nih.gov/34891119/
https://www.chemicalbook.com/price-india/N-Boc-3-Cyanopiperidine.htm
https://www.chemicalbook.com/price-india/N-Boc-3-Cyanopiperidine.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB9684610_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5415403.htm
https://www.benchchem.com/product/b1276793#s-1-n-boc-2-cyano-piperidine-chemical-properties
https://www.benchchem.com/product/b1276793#s-1-n-boc-2-cyano-piperidine-chemical-properties
https://www.benchchem.com/product/b1276793#s-1-n-boc-2-cyano-piperidine-chemical-properties
https://www.benchchem.com/product/b1276793#s-1-n-boc-2-cyano-piperidine-chemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1276793?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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